2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate
Overview
Description
2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate is a chiral resolving agent derived from natural tartaric acid. It is widely used in the resolution of racemic mixtures to isolate enantiomerically pure compounds. This compound is known for its high purity and effectiveness in various chemical processes .
Preparation Methods
Synthetic Routes and Reaction Conditions
2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate can be synthesized through the esterification of L-tartaric acid with p-toluoyl chloride in the presence of a base such as pyridine. The reaction typically involves the following steps:
- Dissolving L-tartaric acid in a suitable solvent like methanol.
- Adding p-toluoyl chloride dropwise while maintaining the reaction temperature at around 0-5°C.
- Stirring the reaction mixture for several hours to ensure complete esterification.
- Purifying the product through recrystallization .
Industrial Production Methods
In industrial settings, the production of this compound often involves large-scale esterification processes. The use of continuous flow reactors and automated systems ensures high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency .
Chemical Reactions Analysis
Types of Reactions
2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate primarily undergoes esterification and hydrolysis reactions. It can also participate in substitution reactions where the p-toluoyl groups are replaced by other acyl groups .
Common Reagents and Conditions
- p-Toluoyl chloride, pyridine, methanol, and L-tartaric acid.
Hydrolysis: Water or aqueous acid/base solutions.
Substitution: Various acyl chlorides and bases.
Major Products
Esterification: this compound.
Hydrolysis: L-tartaric acid and p-toluic acid.
Substitution: Derivatives of L-tartaric acid with different acyl groups.
Scientific Research Applications
2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate is extensively used in scientific research due to its chiral properties. Some of its applications include:
Chemistry: Used as a chiral resolving agent to separate enantiomers in racemic mixtures.
Biology: Employed in the synthesis of chiral drugs and biologically active molecules.
Medicine: Utilized in the production of pharmaceuticals, particularly in the resolution of chiral drug intermediates.
Industry: Applied in the manufacturing of agrochemicals, flavors, and fragrances
Mechanism of Action
The mechanism by which 2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate exerts its effects involves the formation of diastereomeric salts with racemic compounds. These salts have different solubilities, allowing for the separation of enantiomers through crystallization. The molecular targets include racemic bases and amines, which form stable complexes with the chiral resolving agent .
Comparison with Similar Compounds
Similar Compounds
- Di-p-Toluoyl-D-tartaric acid monohydrate
- O,O’-Di-p-toluoyl-L-tartaric acid
- Di-p-toluoyl-D-tartaric acid
Uniqueness
2,3-Bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate is unique due to its high optical purity and effectiveness in resolving a wide range of racemic mixtures. Its stability and ease of recovery make it a preferred choice in both research and industrial applications .
Properties
IUPAC Name |
2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid;hydrate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O8.H2O/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14;/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24);1H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOTRUJUPLHRVNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O.O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O9 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
71607-32-4 | |
Record name | Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, hydrate (1:1), (2R,3R) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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